Cas no 2455508-19-5 (Glyoxalase I inhibitor 6)
Glyoxalase I inhibitor 6 Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 4-[(1E)-2-[3-(aminosulfonyl)-4-methylphenyl]diazenyl]-1-hydroxy-
- Glyoxalase I inhibitor 6
-
- Inchi: 1S/C18H15N3O5S/c1-10-6-7-11(8-16(10)27(19,25)26)20-21-15-9-14(18(23)24)17(22)13-5-3-2-4-12(13)15/h2-9,22H,1H3,(H,23,24)(H2,19,25,26)/b21-20+
- InChI Key: DXHDPHYZULAOTP-QZQOTICOSA-N
- SMILES: C1(O)=C2C(C=CC=C2)=C(/N=N/C2=CC=C(C)C(S(N)(=O)=O)=C2)C=C1C(O)=O
Glyoxalase I inhibitor 6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1673142-5mg |
Glyoxalase I inhibitor 6 |
2455508-19-5 | 98% | 5mg |
$154.0 | 2025-03-03 | |
| Ambeed | A1673142-10mg |
Glyoxalase I inhibitor 6 |
2455508-19-5 | 98% | 10mg |
$247.0 | 2025-03-03 | |
| Ambeed | A1673142-50mg |
Glyoxalase I inhibitor 6 |
2455508-19-5 | 98% | 50mg |
$537.0 | 2025-03-14 | |
| Ambeed | A1673142-100mg |
Glyoxalase I inhibitor 6 |
2455508-19-5 | 98% | 100mg |
$913.0 | 2025-03-14 | |
| Ambeed | A1673142-25mg |
Glyoxalase I inhibitor 6 |
2455508-19-5 | 98% | 25mg |
$316.0 | 2025-03-14 | |
| Ambeed | A1673142-5mg |
Glyoxalase I inhibitor 6 |
2455508-19-5 | 98% | 5mg |
$900.0 | 2025-06-09 | |
| Ambeed | A1673142-10mg |
Glyoxalase I inhibitor 6 |
2455508-19-5 | 98% | 10mg |
$1440.0 | 2025-06-09 |
Glyoxalase I inhibitor 6 Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Glyoxalase I inhibitor 6
Glyoxalase I Inhibitor 6 (CAS No. 2455508-19-5): A Comprehensive Overview
Glyoxalase I, also known as Glyoxalase I, is a critical enzyme in the glyoxylate cycle, playing a pivotal role in the detoxification of reactive dicarbonyl compounds such as glyoxal. The compound Glyoxalase I Inhibitor 6 (CAS No. 2455508-19-5) has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This inhibitor specifically targets the Glyoxalase I enzyme, thereby modulating metabolic pathways and offering insights into various disease mechanisms.
The Glyoxalase I Inhibitor 6 is structurally characterized by its ability to bind to the active site of the enzyme, thereby preventing the conversion of glyoxal to hydroxyacetaldehyde. This inhibition has far-reaching implications in understanding and potentially treating conditions associated with elevated levels of dicarbonyl compounds, such as diabetic complications and certain types of cancer.
Recent studies have highlighted the importance of Glyoxalase I Inhibitor 6 in elucidating the role of glyoxylate metabolism in cellular stress responses. The inhibitor has been shown to induce oxidative stress in cancer cells, leading to apoptosis and reduced tumor growth. This mechanism has opened new avenues for developing targeted therapies that leverage the inhibitory effects of Glyoxalase I Inhibitor 6.
Moreover, research has demonstrated that Glyoxalase I Inhibitor 6 can modulate inflammatory pathways by affecting the levels of reactive oxygen species (ROS) and other metabolites involved in cellular signaling. This finding is particularly relevant in the context of chronic inflammatory diseases, where glyoxylate metabolism plays a significant role. By inhibiting Glyoxalase I, this compound may help reduce inflammation and associated pathological processes.
The synthesis and characterization of Glyoxalase I Inhibitor 6 (CAS No. 2455508-19-5) have been refined through advanced chemical methodologies, ensuring high purity and efficacy. These advancements have enabled researchers to conduct detailed mechanistic studies, further elucidating the interactions between the inhibitor and its target enzyme. Such studies are crucial for optimizing drug design and improving therapeutic outcomes.
In conclusion, Glyoxalase I Inhibitor 6 represents a promising tool for investigating metabolic pathways and developing novel therapeutic strategies. Its ability to modulate Glyoxalase I activity opens up new possibilities for treating a wide range of diseases, including cancer and inflammatory disorders. As research continues to uncover the multifaceted roles of glyoxylate metabolism, compounds like Glyoxalase I Inhibitor 6 will undoubtedly play a central role in advancing our understanding and treatment of these conditions.
2455508-19-5 (Glyoxalase I inhibitor 6) Related Products
- 6528-58-1(C.I. Direct Brown 175)
- 864966-83-6(BENZOIC ACID, 2-HYDROXY-5-[[4-[(METHYLAMINO)SULFONYL]PHENYL]AZO]-)
- 82101-15-3(Benzoic acid, 2-hydroxy-5-[[4-[(phenylamino)sulfonyl]phenyl]azo]-)
- 139-56-0(Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy-)
- 140648-39-1(Benzoic acid, 3-[[4-(aminosulfonyl)phenyl]azo]-4-hydroxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)